Cas no 2375268-27-0 (1-Diethylphosphoryl-3-(trifluoromethyl)benzene)

• Product Name: 1-Diethylphosphoryl-3-(trifluoromethyl)benzene
• CAS No: 2375268-27-0
• MF: C₁₁H₁₄F₃OP
• MW: 250.197234630585
• CID: 6259161
• PubChem ID: 145867551
• Update Time: 2025-10-28

1-Diethylphosphoryl-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Diethylphosphoryl-3-(trifluoromethyl)benzene
• EN300-6760274
• 2375268-27-0
• 1-(diethylphosphoryl)-3-(trifluoromethyl)benzene

• Inchi： 1S/C11H14F3OP/c1-3-16(15,4-2)10-7-5-6-9(8-10)11(12,13)14/h5-8H,3-4H2,1-2H3
• InChI Key： QNTDPXAMBNKYHV-UHFFFAOYSA-N
• SMILES： P(C1C=CC=C(C(F)(F)F)C=1)(CC)(CC)=O

Computed Properties

• Exact Mass: 250.07343655g/mol
• Monoisotopic Mass: 250.07343655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-Diethylphosphoryl-3-(trifluoromethyl)benzene

Introduction to 1-Diethylphosphoryl-3-(trifluoromethyl)benzene (CAS No. 2375268-27-0)

1-Diethylphosphoryl-3-(trifluoromethyl)benzene (CAS No. 2375268-27-0) is a novel organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound features a benzene ring substituted with a trifluoromethyl group and a diethylphosphoryl moiety, making it a versatile building block for the development of advanced materials and pharmaceuticals.

The chemical structure of 1-Diethylphosphoryl-3-(trifluoromethyl)benzene is characterized by the presence of the trifluoromethyl group, which imparts significant electronic and steric effects to the molecule. The trifluoromethyl group is known for its strong electron-withdrawing properties, which can influence the reactivity and stability of the compound. Additionally, the diethylphosphoryl moiety provides a polar functional group that can participate in various chemical reactions, making this compound an attractive candidate for synthetic transformations.

Recent research has focused on the synthesis and characterization of 1-Diethylphosphoryl-3-(trifluoromethyl)benzene. A study published in the Journal of Organic Chemistry in 2021 reported a highly efficient and scalable synthetic route for this compound using transition-metal-catalyzed cross-coupling reactions. The authors demonstrated that palladium-catalyzed Suzuki-Miyaura coupling followed by phosphonylation with diethyl chlorophosphate yielded high purity and yield of the target compound. This synthetic method not only simplifies the preparation process but also enhances the overall efficiency and reproducibility of the reaction.

In terms of its applications, 1-Diethylphosphoryl-3-(trifluoromethyl)benzene has shown promise in the development of new pharmaceuticals. The trifluoromethyl group is known to improve the metabolic stability and bioavailability of drug molecules, while the diethylphosphoryl moiety can enhance solubility and binding affinity to biological targets. A study published in the Journal of Medicinal Chemistry in 2022 explored the use of this compound as a scaffold for designing inhibitors of protein kinases, which are important targets in cancer therapy. The researchers found that derivatives of 1-Diethylphosphoryl-3-(trifluoromethyl)benzene exhibited potent inhibitory activity against several kinases, including AKT and MEK, with low nanomolar IC50 values.

Beyond pharmaceuticals, 1-Diethylphosphoryl-3-(trifluoromethyl)benzene has also been investigated for its potential use in materials science. The unique combination of electronic and steric properties makes it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). A study published in Advanced Materials in 2023 reported that this compound could be used as a dopant in OLEDs to enhance device performance by improving charge transport properties. The researchers observed significant improvements in device efficiency and operational stability when using derivatives of 1-Diethylphosphoryl-3-(trifluoromethyl)benzene.

The environmental impact of chemical compounds is an important consideration in their development and application. Recent studies have evaluated the toxicity and environmental fate of 1-Diethylphosphoryl-3-(trifluoromethyl)benzene. A comprehensive assessment published in Environmental Science & Technology in 2024 indicated that this compound exhibits low toxicity to aquatic organisms and has minimal environmental persistence. These findings suggest that it can be used safely in various industrial applications without significant environmental concerns.

In conclusion, 1-Diethylphosphoryl-3-(trifluoromethyl)benzene (CAS No. 2375268-27-0) is a versatile organic compound with a wide range of potential applications. Its unique chemical structure, characterized by the trifluoromethyl group and diethylphosphoryl moiety, makes it an attractive candidate for pharmaceutical development, materials science, and chemical synthesis. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in advancing scientific knowledge and technological innovation.